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Compound of Interest

Compound Name: propylamine hydrobromide

Cat. No.: B1643316

This guide provides a comprehensive technical overview of propylamine hydrobromide (also
known as propylammonium bromide), a significant organic salt utilized in materials science and
chemical synthesis. Designed for researchers, scientists, and drug development professionals,
this document delves into the compound's molecular structure, physicochemical properties,
synthesis protocols, and spectroscopic characterization, grounded in established scientific
principles.

Executive Summary & Structural Identification

Propylamine hydrobromide is the salt formed from the simple acid-base reaction between the
weak base propylamine and the strong acid hydrobromic acid. Structurally, it consists of a
propylammonium cation ([CHzCH2CH2NHs]*) and a bromide anion (Br~) held together by ionic
attraction. It is crucial to distinguish this compound from its frequently confused analogue, 3-
bromopropylamine hydrobromide. The latter is a bifunctional reagent used extensively in
organic synthesis to introduce a bromopropylamine moiety. This guide focuses on the former,
propylamine hydrobromide, while providing comparative context for its brominated
counterpart.

The fundamental properties of propylamine hydrobromide are summarized below.
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Identifier Value Source
CAS Number 4905-83-3 (1102131141
Molecular Formula C3H10BrN or CsHoN-HBr [11[415]
Molecular Weight 140.02 g/mol [1][2][6]
IUPAC Name propan-1l-amine;hydrobromide [2]
SMILES CCC[NH3+].[Br-] [6]

InChi Key MVYQJICPZZBFMLF- 216]

UHFFFAOYSA-N

Molecular Structure and Bonding

The core of propylamine hydrobromide's structure is the ionic bond between the
propylammonium cation and the bromide anion.

e Propylammonium Cation ([CH3CH2CH2NHs]*): The terminal amine group of propylamine
acts as a Brgnsted-Lowry base, accepting a proton (H*) from hydrobromic acid. This
protonation results in a positively charged ammonium group (-NHs*). The nitrogen atom
adopts a tetrahedral geometry, bonded to one carbon and three hydrogen atoms. The propy!
chain (CHsCH2CHz) maintains its sp® hybridized carbon framework.

e Bromide Anion (Br~): The bromide anion is the conjugate base of the strong acid HBr. It
exists as a free, negatively charged ion.

e lonic Lattice: In the solid state, these ions arrange into a crystalline lattice, stabilized by
electrostatic forces. The precise crystal structure can be determined by X-ray
crystallography, though detailed crystallographic data for this specific salt is not as commonly
reported as for more complex molecules.

The diagram below illustrates the ionic pairing that defines the compound.

lonic structure of propylamine hydrobromide.

Physicochemical Properties
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Propylamine hydrobromide presents as a white to off-white crystalline solid.[4] Its physical
properties are dictated by its ionic nature, leading to a relatively high melting point and good
solubility in polar solvents.

Property Value Source

White to almost white

Appearance powder/crystal 4
Melting Point 182 °C [1][2]
Solubility Soluble in water

Hygroscopicity Hygroscopic [7]

Synthesis and Purification Protocol

The synthesis of propylamine hydrobromide is a straightforward acid-base neutralization
reaction. The protocol is designed to be self-validating by ensuring complete reaction and
yielding a high-purity crystalline product.

Rationale of Experimental Choices

o Solvent: A polar solvent like isopropanol or ethanol is typically used to dissolve the starting
amine and facilitate the precipitation of the final salt product, which is often less soluble in
moderately polar organic solvents than its free base precursor.

o Acid Addition: Hydrobromic acid is added slowly and cautiously, often at reduced
temperature (e.g., in an ice bath), to control the exothermic nature of the neutralization
reaction.

» Stoichiometry: A slight excess of hydrobromic acid can be used to ensure all the propylamine
is protonated, which aids in complete precipitation of the salt.

 Purification: The primary method of purification is crystallization. The crude product is
precipitated, filtered, and can be recrystallized from a suitable solvent system (e.g.,
ethanol/ether) to remove any unreacted starting materials or byproducts. The purity is
typically confirmed by melting point analysis and spectroscopic methods.
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Step-by-Step Synthesis Protocol

e Preparation: In a round-bottom flask equipped with a magnetic stirrer, dissolve propylamine
(1.0 eq.) in anhydrous isopropanol (approx. 5-10 mL per gram of amine). Place the flask in
an ice-water bath.

 Acidification: Slowly add a 48% aqueous solution of hydrobromic acid (~1.05 eq.) dropwise
to the stirred amine solution. Monitor the temperature to ensure it does not rise excessively.

o Precipitation: As the acid is added, a white precipitate of propylamine hydrobromide will
form. After the addition is complete, allow the mixture to stir in the ice bath for an additional
30-60 minutes to ensure complete precipitation.

« [solation: Collect the solid product by vacuum filtration using a Buchner funnel. Wash the
filter cake with a small amount of cold isopropanol, followed by cold diethyl ether, to remove
residual acid and solvent.

e Drying: Dry the purified white solid under vacuum to remove all traces of solvent. The final
product should be a free-flowing crystalline powder.

Synthesis Workflow Diagram
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Workflow for the synthesis of propylamine hydrobromide.
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Spectroscopic Characterization

Spectroscopic analysis is essential for confirming the identity and purity of the synthesized
propylamine hydrobromide.

e IH NMR Spectroscopy: The proton NMR spectrum provides a definitive fingerprint of the
molecule.

o -NHs* Protons: A broad singlet in the region of 7-8 ppm, characteristic of ammonium
protons. The integration will correspond to 3H.

o -CH2z-N Protons: A triplet around 2.9-3.1 ppm (2H), shifted downfield due to the adjacent
positively charged nitrogen.

o -CHz2- Protons: A sextet around 1.6-1.8 ppm (2H).
o -CHs Protons: A triplet around 0.9-1.0 ppm (3H).[8]

e 13C NMR Spectroscopy: The carbon spectrum will show three distinct signals corresponding
to the three carbon atoms in the propyl chain, with chemical shifts influenced by their
proximity to the ammonium group.

e Infrared (IR) Spectroscopy:

o N-H Stretch: A strong, broad absorption band will be present in the 3000-3200 cm~1
region, characteristic of the stretching vibrations of the N-H bonds in the ammonium

group.
o C-H Stretch: Aliphatic C-H stretching bands will appear just below 3000 cm~1.
o N-H Bend: A bending vibration for the -NHs* group is expected around 1500-1600 cm~1.

Applications in Research and Development

While a simple salt, propylamine hydrobromide serves as a key precursor in the field of
materials science, particularly for the synthesis of perovskite materials.[5]
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o Perovskite Solar Cells and LEDs: It is used as an organic cation source to form two-
dimensional (2D) and quasi-2D hybrid perovskites.[2][5] These materials have tunable
optoelectronic properties and are being investigated for use in high-performance light-
emitting diodes (LEDs) and next-generation solar cells.[2][5] The propylammonium cation
acts as a spacer between inorganic layers, influencing the material's stability and electronic
characteristics.

Safety and Handling

Propylamine hydrobromide is an irritant and should be handled with appropriate personal
protective equipment (PPE).

e GHS Hazard Statements:
o H315: Causes skin irritation.[2]
o H319: Causes serious eye irritation.[2]

 Precautionary Measures:

o

Handle in a well-ventilated area or fume hood.[9]

[¢]

Wear protective gloves, safety goggles, and a lab coat.[9]

[¢]

Avoid inhalation of dust.[9]

o

Store in a tightly closed container in a cool, dry place, as the material is hygroscopic.[7][9]

Comparative Analogue: 3-Bromopropylamine
Hydrobromide

For clarity, it is useful to compare propylamine hydrobromide with its brominated analogue,
which is a more common reagent in synthetic organic chemistry.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.jk-sci.com/products/a012451205
https://www.greatcellsolarmaterials.com/n-propylammonium-bromide.html
https://www.jk-sci.com/products/a012451205
https://www.greatcellsolarmaterials.com/n-propylammonium-bromide.html
https://www.benchchem.com/product/b1643316?utm_src=pdf-body
https://www.jk-sci.com/products/a012451205
https://www.jk-sci.com/products/a012451205
https://www.echemi.com/sds/3-bromopropylaminehydrobromide-pid_Rock45603.html
https://www.echemi.com/sds/3-bromopropylaminehydrobromide-pid_Rock45603.html
https://www.echemi.com/sds/3-bromopropylaminehydrobromide-pid_Rock45603.html
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/900819
https://www.echemi.com/sds/3-bromopropylaminehydrobromide-pid_Rock45603.html
https://www.benchchem.com/product/b1643316?utm_src=pdf-body
https://www.benchchem.com/product/b1643316?utm_src=pdf-body
https://www.benchchem.com/product/b1643316?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1643316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Propylamine 3-Bromopropylamine
Feature . .
Hydrobromide Hydrobromide
CAS Number 4905-83-3 5003-71-4[10][11][12]
Molecular Formula CsH10BrN CsHoBraN[11][12]
Molecular Weight 140.02 g/mol 218.92 g/mol [10][11][12]
Structure [CH3CH2CH2NHs]* Br- [BrCH2CH2CH2NHs]* Br-
_ , Bifunctional synthetic building
Primary Use Perovskite precursor[5]

block

The presence of the bromine atom on the propyl chain in 3-bromopropylamine hydrobromide
makes it a versatile tool for introducing a propylamine group into other molecules via
nucleophilic substitution reactions.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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